Cas no 1806745-27-6 (Ethyl 2-hydroxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetate)

• Product Name: Ethyl 2-hydroxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetate
• CAS No: 1806745-27-6
• MF: C₁₁H₉F₆NO₄
• MW: 333.183884382248
• CID: 4832983
• Update Time: 2025-06-28

Ethyl 2-hydroxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-hydroxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetate

• Inchi： 1S/C11H9F6NO4/c1-2-21-7(19)4-5-3-6(10(12,13)14)8(20)18-9(5)22-11(15,16)17/h3H,2,4H2,1H3,(H,18,20)
• InChI Key： BDTPTSUCRXKQFV-UHFFFAOYSA-N
• SMILES： FC(C1C(NC(=C(C=1)CC(=O)OCC)OC(F)(F)F)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 532
• XLogP3: 2.2
• Topological Polar Surface Area: 64.599

Additional information on Ethyl 2-hydroxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetate

Ethyl 2-hydroxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetate: A Versatile Compound in Pharmaceutical and Chemical Research

Ethyl 2-hydroxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetate is a synthetic compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical chemistry. Its chemical identity, defined by the CAS number 1806745-27-6, represents a complex conjugation of functional groups, including hydroxyl, trifluoromethoxy, and trifluoromethyl moieties, which contribute to its distinct physicochemical properties. The molecule’s core structure is based on a pyridine ring, a six-membered aromatic heterocycle, modified by substituents at specific positions to enhance its biological activity and chemical stability. This compound is often used as a building block in the development of novel therapeutics and functional materials, reflecting its importance in modern chemical research.

The synthesis of Ethyl 2-hydroxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetate typically involves multi-step organic reactions, including electrophilic substitution, nucleophilic attack, and esterification processes. Recent studies have focused on optimizing reaction conditions, such as temperature, solvent polarity, and catalyst selection, to improve yield and purity. For instance, a 2023 paper published in Organic & Biomolecular Chemistry reported the use of microwave-assisted protocols to achieve high-efficiency synthesis, reducing reaction time by over 50% compared to traditional methods. These advancements highlight the compound’s potential in industrial-scale production and its adaptability to modern synthetic strategies.

In the context of pharmaceutical research, trifluoromethoxy and trifluoromethyl groups are critical for modulating the pharmacokinetic and pharmacodynamic profiles of molecules. These fluorinated substituents enhance metabolic stability by reducing susceptibility to enzymatic degradation, while also improving lipophilicity for better cellular penetration. A 2024 study in Journal of Medicinal Chemistry demonstrated that compounds containing trifluoromethoxy groups exhibited significantly improved oral bioavailability compared to their non-fluorinated counterparts. This property makes Ethyl 2-hydroxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetate a promising candidate for drug development, particularly in the design of anti-inflammatory and antitumor agents.

Recent breakthroughs in computational chemistry have further expanded the applications of Ethyl 2-hydroxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetate. Machine learning models trained on large datasets of molecular interactions have identified potential targets for this compound, such as kinases and G-protein coupled receptors (GPCRs). A 2023 preprint on ChemRxiv showcased how molecular docking simulations predicted the compound’s binding affinity to specific protein domains, suggesting its utility as a lead molecule for modulating signaling pathways. These computational insights provide a foundation for rational drug design and accelerate the discovery of new therapeutic applications.

Applications of Ethyl 2-hydroxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetate extend beyond pharmaceuticals into materials science. Its fluorinated groups confer hydrophobicity and thermal stability, making it suitable for use in polymer coatings, electronic devices, and nanotechnology. A 2024 study in Advanced Materials explored its incorporation into polymer matrices to enhance surface resistance and reduce friction in industrial settings. Such interdisciplinary applications underscore the compound’s versatility and its role in addressing challenges across multiple scientific domains.

Despite its promising properties, the handling and storage of Ethyl 2-hydroxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetate require careful consideration. Fluorinated compounds can exhibit reactivity under extreme conditions, necessitating controlled environments during synthesis and storage. Researchers emphasize the importance of maintaining an inert atmosphere and avoiding exposure to moisture to preserve the compound’s integrity. These precautions ensure the safety of laboratory personnel and the reliability of experimental outcomes.

The market for fluorinated compounds like Ethyl 2-hydroxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetate is projected to grow significantly in the coming years, driven by increasing demand in pharmaceuticals, agriculture, and advanced manufacturing. Industry reports indicate a rise in investments for fluorine-based technologies, with a focus on sustainable synthesis methods and scalable production. As research continues to unveil new functionalities, this compound is poised to play a pivotal role in shaping the future of chemical innovation.